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Compound of Interest

Glycine, N-[N-(4-
Compound Name:
methoxybenzoyl)glycyl]-

Cat. No.: B187625

Abstract

This document provides a detailed protocol for the synthesis of N-(4-methoxybenzoyl)glycine,
also known as 4-methoxyhippuric acid, from glycine. The synthesis is achieved via a Schotten-
Baumann reaction, a widely used method for the N-acylation of amino acids. This application
note is intended for researchers, scientists, and professionals in the field of drug development
and organic synthesis. The protocol outlines the necessary reagents, equipment, and step-by-
step procedures for the reaction, work-up, and purification of the target compound. Additionally,
a summary of key quantitative data and characterization parameters is provided for easy
reference.

Introduction

N-acylglycines, such as N-(4-methoxybenzoyl)glycine, are an important class of compounds
with applications in medicinal chemistry and as intermediates in the synthesis of more complex
molecules. The 4-methoxybenzoyl moiety is a common structural feature in various biologically
active compounds. The synthesis of N-(4-methoxybenzoyl)glycine from the readily available
starting materials, glycine and 4-methoxybenzoyl chloride, is a straightforward and efficient
process. The Schotten-Baumann reaction provides a robust method for this transformation,
involving the acylation of the amino group of glycine in an aqueous alkaline medium.[1] This
reaction is characterized by its operational simplicity and generally good yields.
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Reaction Scheme

The synthesis of N-(4-methoxybenzoyl)glycine from glycine proceeds according to the following
reaction scheme:

Experimental Protocol

Materials and Equipment:

Glycine

» 4-Methoxybenzoyl chloride

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI), concentrated

e Deionized water

o Ethanol (for recrystallization)

o Erlenmeyer flask (250 mL)

e Magnetic stirrer and stir bar

o Beakers

o Graduated cylinders

e Buchner funnel and filter paper

e pH paper or pH meter

» Melting point apparatus

¢ Infrared (IR) spectrometer

» Nuclear Magnetic Resonance (NMR) spectrometer
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Procedure:

e Preparation of Glycine Solution: In a 250 mL Erlenmeyer flask, dissolve 7.5 g (0.1 mol) of
glycine in 100 mL of 1 M sodium hydroxide solution. Cool the solution to 10-15 °C in an ice
bath with continuous stirring.

» Acylation Reaction: To the cooled glycine solution, add 17.1 g (0.1 mol) of 4-methoxybenzoyl
chloride portion-wise over a period of 30 minutes while maintaining the temperature below
15 °C and stirring vigorously. Continue stirring for an additional hour at room temperature
after the addition is complete.

o Precipitation of the Product: After the reaction is complete, acidify the solution to a pH of
approximately 2-3 by the slow addition of concentrated hydrochloric acid. This should be
done in a fume hood with careful monitoring of the pH. A white precipitate of N-(4-
methoxybenzoyl)glycine will form.

« |solation and Washing: Collect the precipitated product by vacuum filtration using a Buchner
funnel. Wash the solid with two portions of cold deionized water (2 x 50 mL) to remove any
inorganic salts and unreacted starting materials.

 Purification: Recrystallize the crude product from a minimal amount of hot ethanol or an
ethanol-water mixture to obtain pure N-(4-methoxybenzoyl)glycine as a white crystalline
solid.

e Drying and Characterization: Dry the purified crystals in a desiccator or a vacuum oven at a
moderate temperature. Determine the yield and characterize the product by measuring its
melting point and recording its IR, 1H NMR, and 13C NMR spectra.

Data Presentation
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Parameter Value
Molecular Formula C10H11NOa
Molecular Weight 209.20 g/mol
Appearance White crystalline solid
] ] 163-165 °C (for the analogous 4-methylhippuric
Melting Point .
acid)[2][3]
Expected Yield >80%
1H NMR Predicted
~3.8 (s, 3H, -OCHs), ~4.0 (d, 2H, -CH2-), ~7.0
0 (ppm) (d, 2H, Ar-H), ~7.8 (d, 2H, Ar-H), ~8.5 (t, 1H, -
NH-), ~12.5 (s, 1H, -COOH)
13C NMR Predicted
~42 (-CHz-), ~55 (-OCHs), ~114 (Ar-C), ~126
o (ppm) (Ar-C), ~129 (Ar-C), ~162 (Ar-C), ~168 (C=0,

amide), ~171 (C=0, acid)

IR Spectroscopy

Predicted

v (cm™?)

~3300 (N-H stretch), ~3000-2500 (O-H stretch,
carboxylic acid), ~1720 (C=0 stretch, carboxylic
acid), ~1640 (C=0 stretch, amide I), ~1550 (N-H
bend, amide 1), ~1250 (C-O stretch, ether)

Note: The provided NMR and IR data are predicted values based on the structure of N-(4-
methoxybenzoyl)glycine and spectral data of analogous compounds. Actual experimental
values may vary slightly.

Experimental Workflow
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Figure 1. Experimental workflow for the synthesis of N-(4-methoxybenzoyl)glycine.
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Figure 2. Logical diagram of the Schotten-Baumann reaction mechanism.

Conclusion

The synthesis of N-(4-methoxybenzoyl)glycine from glycine using the Schotten-Baumann
reaction is an efficient and reliable method suitable for laboratory-scale preparation. The

protocol described provides a clear, step-by-step guide for researchers, and the accompanying

data and diagrams offer a comprehensive overview of the synthesis and its underlying
mechanism. This application note serves as a valuable resource for scientists engaged in
organic synthesis and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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